N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-1-isopropyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-propan-2-ylpyrazole-4-sulfonamide
• InChI: InChI=1S/C18H23N3O3S2/c1-11(2)21-13(4)18(12(3)20-21)26(23,24)19-9-16(22)15-10-25-17-8-6-5-7-14(15)17/h5-8,10-11,16,19,22H,9H2,1-4H3
• InChI Key: KCZCLXKUOMHLBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C)S(=O)(=O)NCC(C2=CSC3=CC=CC=C32)O
• Molecular Formula: C18H23N3O3S2
• Molecular Weight: 393.5 g/mol
• CAS No.: 2034570-95-9

Description

The compound appears to contain a benzo[b]thiophene moiety, which is a type of aromatic organic compound. Benzo[b]thiophene is a heterocyclic compound; it’s a bicyclic molecule with one benzene ring fused to a thiophene ring.

Scientific Research Applications

Carbonic Anhydrase Inhibitory Activities

Compounds within the pyrazoline benzene sulfonamide family, closely related to the compound , have been synthesized and investigated for their inhibitory effects on carbonic anhydrase isoenzymes hCA I and hCA II. These studies reveal that such compounds possess significant inhibitory activities, with inhibition constants in low nanomolar ranges, demonstrating their potential as lead molecules for further investigation due to their superior inhibitory activity compared to reference compounds like acetazolamide (Kucukoglu et al., 2016).

Anticancer and Anti-inflammatory Properties

Derivatives of benzenesulfonamide, incorporating pyrazole moieties, have been synthesized and evaluated for their anticancer, anti-inflammatory, and analgesic activities. Notably, some derivatives demonstrated modest inhibition of HCV NS5B RdRp activity and showed significant potential as therapeutic agents due to their biological activities without causing tissue damage in liver, kidney, colon, and brain compared to controls or reference drugs like celecoxib (Küçükgüzel et al., 2013).

Antimicrobial and Antitubercular Activities

Research into benzene sulfonamide pyrazole derivatives has shown that these compounds exhibit promising antimicrobial and antitubercular activities. Molecular docking studies have been conducted to understand their potential mode of action against targets like Mycobacterium tuberculosis β-ketoacyl-acyl carrier protein synthase A (Kas-A), indicating their potential as effective antitubercular agents. Some derivatives have shown significant activity against bacterial strains such as E. coli and S. aureus compared to standard drugs like ampicillin, highlighting their potential for development into new antimicrobial agents (Shingare et al., 2022).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzo[b]thiophene derivatives are studied for their anticancer effects.

Safety and Hazards

The safety and hazards of a compound would depend on its specific properties. Some benzo[b]thiophene compounds are considered hazardous by the OSHA Hazard Communication Standard.

Future Directions

The future directions would depend on the results of research into the compound’s properties and potential uses. For example, if the compound shows promise as an anticancer agent, future research might focus on optimizing its structure for this application.